![molecular formula C14H11BrO2S B2844701 4-Bromo-2-[(3-methoxyphenyl)sulfanyl]benzaldehyde CAS No. 1486296-96-1](/img/structure/B2844701.png)
4-Bromo-2-[(3-methoxyphenyl)sulfanyl]benzaldehyde
Description
4-Bromo-2-[(3-methoxyphenyl)sulfanyl]benzaldehyde is a chemical compound with the molecular formula C14H11BrO2S. It has a molecular weight of 323.20 . It is used for research purposes .
Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Bromo-2-[(3-methoxyphenyl)sulfanyl]benzaldehyde are not fully available. It is known that its molecular weight is 323.20 , but other properties such as boiling point and melting point are not specified .Scientific Research Applications
Organic Synthesis and Chemical Reactivity
Oxidation Reactions with Sulfides
The oxidation of methoxy substituted benzyl phenyl sulfides highlights the reactivity of similar structures in the presence of high-valent oxoruthenium compounds. This process distinguishes between single-electron transfers and direct oxygen atom transfers, leading to the formation of methoxy substituted benzaldehydes among other products. Such reactions underscore the potential of 4-Bromo-2-[(3-methoxyphenyl)sulfanyl]benzaldehyde in synthetic chemistry for generating complex molecules through oxidation processes (Lai, Lepage, & Lee, 2002).
Pharmaceutical and Biological Research
Topoisomerase Inhibitory Actions
Derivatives of vanillin, which share structural similarities with 4-Bromo-2-[(3-methoxyphenyl)sulfanyl]benzaldehyde, have been studied for their topoisomerase inhibitory actions. These compounds, including various Schiff base condensations with sulfanilamide analogues, demonstrated significant inhibitory potencies against breast cancer cell lines. This suggests that modifications of the core structure of 4-Bromo-2-[(3-methoxyphenyl)sulfanyl]benzaldehyde could lead to the development of potent anticancer agents (Sahoo et al., 2021).
Materials Science and Electronics
Molecular Electronics Building Blocks
Aryl bromides, akin to 4-Bromo-2-[(3-methoxyphenyl)sulfanyl]benzaldehyde, serve as useful precursors for thiol end-capped molecular wires in electronics. These compounds facilitate the synthesis of oligo(phenylenevinylene) and oligo(phenyleneethynylene) wires, demonstrating the utility of such brominated benzaldehydes in the construction of molecular electronic devices (Stuhr-Hansen et al., 2005).
Environmental and Analytical Chemistry
Proton Exchange Membranes
Research into poly(arylene ether sulfone) proton exchange membranes with flexible acid side chains utilizes compounds that are structurally related to 4-Bromo-2-[(3-methoxyphenyl)sulfanyl]benzaldehyde. These studies are essential for developing fuel cell technologies, suggesting potential applications in enhancing energy efficiency and sustainability (Wang et al., 2012).
properties
IUPAC Name |
4-bromo-2-(3-methoxyphenyl)sulfanylbenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrO2S/c1-17-12-3-2-4-13(8-12)18-14-7-11(15)6-5-10(14)9-16/h2-9H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FATOOELYSSMSBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)SC2=C(C=CC(=C2)Br)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-[(3-methoxyphenyl)sulfanyl]benzaldehyde | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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